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Compound of Interest

Compound Name: 3,4-Dimethylfuran

Cat. No.: B029692

Material Safety Data Sheet: 3,4-Dimethylfuran

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety information for
3,4-Dimethylfuran (CAS No. 20843-07-6), compiled from available safety data sheets and
chemical databases. The information is intended for use by professionals in research and
development environments.

Chemical and Physical Properties

3,4-Dimethylfuran is a colorless to pale yellow liquid.[1] Its key physical and chemical
properties are summarized in the table below.
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Property Value Source

Molecular Formula CeHsO PubChem|[2]
Molecular Weight 96.13 g/mol PubChem|[2]
CAS Number 20843-07-6 PubChem|[2]

Colorless to pale yellow clear
Appearance o ] The Good Scents Company[3]
liquid (estimated)

N ) 103.0-104.0 °C @ 760 mmHg
Boiling Point ) The Good Scents Company[3]
(estimated)

) 6.6 °C (44.0 °F) (Tag Closed
Flash Point ] The Good Scents Company[3]
Cup) (estimated)

37.785 mmHg @ 25 °C
Vapor Pressure ] The Good Scents Company[3]
(estimated)

- 956.1 mg/L @ 25 °C
Water Solubility (estimated) The Good Scents Company[3]
estimate

logP (o/w) 2.494 (estimated) The Good Scents Company[3]

Hazard Identification and GHS Classification

3,4-Dimethylfuran is classified as a hazardous substance under the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS).

GHS Pictograms:

laalt text
laalt text

Signal Word: Danger[2]
GHS Hazard Statements:[2]

o H225: Highly flammable liquid and vapor.
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e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

GHS Precautionary Statements: A comprehensive list of precautionary statements is provided

in the Safety and Handling section.

Pictograms

&

GHS Hazard Classification

3,4-Dimethylfuran Hazards | Highly Flammable (H225) | Skin Irritant (H315)

Eye Irritant (H319)

Respiratory Irritant (H335) I

Click to download full resolution via product page

GHS Hazard Classification for 3,4-Dimethylfuran.

Toxicological Information

Specific quantitative toxicological data such as LD50 (lethal dose, 50%) and LC50 (lethal
concentration, 50%) for 3,4-Dimethylfuran are not readily available in the searched literature.

[3] The toxicological properties have not been fully investigated.[4] Information for analogous

compounds suggests potential harm if swallowed, inhaled, or in contact with skin.[5]
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Toxicity

: Value Species Route Source
Endpoint
The Good
Oral Toxicity Not determined - - Scents
Company|3]
The Good
Dermal Toxicity Not determined - - Scents
Company|3]
The Good
Inhalation )
o Not determined - - Scents
Toxicity
Company|3]

Experimental Protocols for Safe Handling

While specific experimental protocols for 3,4-Dimethylfuran are not documented in the search
results, the following procedures are based on best practices for handling highly flammable and
irritant liquids.

4.1. Engineering Controls

o Work should be conducted in a well-ventilated area, preferably within a certified chemical
fume hood.[5]

o Use explosion-proof electrical, ventilating, and lighting equipment.[6]

o Ensure that eyewash stations and safety showers are readily accessible.[1]
4.2. Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles or a face shield.[5]

o Skin Protection: Wear chemical-resistant gloves (e.g., nitrile or neoprene) and a lab coat or
chemical-resistant apron.[5]
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o Respiratory Protection: If working outside of a fume hood or if there is a risk of inhalation,
use a respirator with an organic vapor cartridge.[5]

4.3. Handling Procedures

Ground and bond containers when transferring material to prevent static discharge.[4][5]

Use non-sparking tools.[4][5]

Keep the container tightly closed when not in use.[6]

Avoid contact with skin, eyes, and clothing.[4]

Avoid ingestion and inhalation.[4]
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Safe Handling Workflow for 3,4-Dimethylfuran

Assess Risks:
- Flammability
- Irritation

Select Appropriate PPE:
- Goggles/Face Shield
- Chemical-Resistant Gloves
- Lab Coat

Prepare Work Area:
- Certified Fume Hood
- Grounded Equipment
- Non-Sparking Tools
- Spill Kit & Fire Extinguisher Ready

Handle 3,4-Dimethylfuran:
- Transfer with care
- Keep container closed

Dispose of Waste:
- Designated, labeled container
- Follow institutional protocols

Decontaminate Work Area
and Equipment

Click to download full resolution via product page

A logical workflow for the safe handling of 3,4-Dimethylfuran.
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First Aid Measures

In case of exposure to 3,4-Dimethylfuran, follow these first aid procedures.

Exposure Route

First Aid Measures

Source

Inhalation

Remove person to fresh air
and keep comfortable for
breathing. Call a POISON
CENTER or doctor if you feel

unwell.

Thermo Fisher Scientific[1]

Skin Contact

Take off immediately all
contaminated clothing. Rinse
skin with water or shower. If
skin irritation occurs, get

medical advice/attention.

Thermo Fisher Scientific[1],
Sigma-Aldrich[6]

Eye Contact

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
easy to do. Continue rinsing. If
eye irritation persists, get

medical advice/attention.

Thermo Fisher Scientific[1],
Sigma-Aldrich[6]

Ingestion

Rinse mouth. Do NOT induce
vomiting. Call a POISON
CENTER or doctor if you feel

unwell.

Thermo Fisher Scientific[1],
Sigma-Aldrich[6]

Fire-Fighting Measures

Suitable Extinguishing Media:[1]

e Dry chemical

e Carbon dioxide (COz2)

o Alcohol-resistant foam
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o Water spray may be used to cool closed containers.

Unsuitable Extinguishing Media: Do not use a solid water stream as it may spread the fire.[4]

Specific Hazards:[1][4]

Highly flammable liquid and vapor.

Vapors are heavier than air and may travel to a source of ignition and flash back.

Containers may explode when heated.

Hazardous combustion products include carbon monoxide and carbon dioxide.

Protective Equipment for Firefighters: Wear self-contained breathing apparatus (SCBA) and full
protective gear.[1]

Accidental Release Measures

» Personal Precautions: Evacuate personnel to a safe area. Remove all sources of ignition.
Wear appropriate personal protective equipment.[1]

e Environmental Precautions: Prevent entry into waterways, sewers, basements, or confined
areas.[4]

o Methods for Cleaning Up: Absorb spill with inert material (e.g., sand, vermiculite) and place
in a suitable container for disposal. Use spark-proof tools and explosion-proof equipment.[1]

[4]

Storage and Disposal

o Storage: Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.
Keep container tightly closed. This substance is classified as a Dangerous Good for
transport and may require special shipping arrangements.[1][7]

» Disposal: Dispose of contents and container in accordance with local, regional, and national
regulations. Waste should be handled as hazardous.[6]
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Ecological Information

Specific ecotoxicity data for 3,4-Dimethylfuran is not available in the searched literature.
General information for analogous compounds suggests that it will likely be mobile in the
environment due to its volatility.[1] It is not expected to be readily biodegradable. No
information on bioaccumulation potential was found.

Ecotoxicity .

. Value Species Source
Endpoint
Aquatic Toxicity Not determined

Persistence and )
. Not determined
Degradability

Bioaccumulative )
] Not determined
Potential

Disclaimer: This document is intended as a guide and is not a substitute for a formal Material
Safety Data Sheet (MSDS) or Safety Data Sheet (SDS) provided by the manufacturer. Users
should consult the original SDS for the most current and comprehensive safety information. All
chemical handling should be performed by trained personnel in a controlled environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3,4-Dimethylfuran material safety data sheet (MSDS)
information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b029692#3-4-dimethylfuran-material-safety-data-
sheet-msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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